Cas no 105-87-3 (Geranyl acetate)

Geranyl acetate Properties

Names and Identifiers

• 3,7-DIMETHYL-2,6-OCTADIEN-1-YL ACETATE
• 3,7-DIMETHYL-TRANS-2,6-OCTADIEN-1-YL-ACETATE
• ACETIC ACID GERANYL ESTER
• FEMA 2509
• GERANIOL ACETATE
• GERANYL ACETATE
• GERANYL ACETATE 60
• TRANS-3,7-DIMETHYL-2,6-OCTADIEN-1-YL ACETATE
• TRANS-3,7-DIMETHYL-2,6-OCTADIENYL ACETATE
• (2E)-3,7-Dimethyl-2,6-octadienyl acetate
• (E)-3,7-Dimethyl-2,6-octadien-1-yl acetate
• 2,6-dimethyl-2,6-octadiene-8-ylacetate
• 2,6-Octadien-1-ol, 3,7-dimethyl-, acetate, trans-
• 2,6-Octadien-1-ol,3,7-dimethyl-,acetate,(E)-
• 3,7-dimethyl-,acetate,(e)-6-octadien-1-ol
• 3,7-dimethyl-,acetate,trans-6-octadien-1-ol
• 3,7-Dimethyl-2-trans, 6-octadienyl acetate
• 3,7-dimethyl-2-trans-6-octadienylacetate
• 3,7-dimethyl-trans-2,6-octadien-1-yl-acetate,mixtureofisomers
• GERANYL ACETATE(AS)
• β-Geranyl Acetate
• 2,6-dimethyl-2,6-octadien-8-yl acetate
• 3,7-dimethyl-2,6-octadienyl acetate
• Beta-Geranyl Acetate
• femanumber2509.
• geranil acetate
• Geranyl ethanoate
• Geranyl ethanonte
• Geranylacetat
• GraMine
• Meraneine
• Trans-3,7-dimethyl-2,6-octadien-1-yl ethanoate
• NCI-C54728
• baypine(oyster)oil
• MLS002152904
• neryl acetate
• neryl ethanoate
• SMR000127400
• 3,7-Dimethyl-2,6-octadien-1-ylacetate
• cis-3,7-dimethyl-2,6-octadien-1-ol acetate
• (2Z)-3,7-dimethyl-2,6-octadienyl acetate
• Acetic acid geraniol ester
• trans-Geranyl acetate
• Acetato de geranila
• cis-geranyl acetate
• 3,7-Dimethyl-2,6-octadien-1-ylacetic acid
• +Expand

• MDL： MFCD00015037
• InChIKey： HIGQPQRQIQDZMP-DHZHZOJOSA-N
• Inchi： 1S/C12H20O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h6,8H,5,7,9H2,1-4H3/b11-8+
• SMILES： CC(=CCC/C(=C/COC(=O)C)/C)C

Computed Properties

• Exact Mass: 196.14633g/mol
• Surface Charge: 0
• XLogP3: 3.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 196.14633g/mol
• Monoisotopic Mass: 196.14633g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 14
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Odor: Odor of lavender
• Vapor Density: 6.8 (NTP, 1992) (Relative to Air)
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Taste: Taste threshold values: Taste characteristics at 20 ppm: Green, floral, fruity with a citrus nuance
• LogP: 3.24220
• PSA: 26.3
• Refractive Index: n20/D 1.461(lit.)
• Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
• Boiling Point: 138 °C/25 mmHg(lit.)
• Melting Point: 25°C
• Vapor Pressure: 0.07 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 219.2 ° f
  Celsius: 104 ° c
  
• FEMA: 2509
• Color/Form: 2000 μg/mL in methanol
• Color/Form: Colorless to yellowish oily liquid
• Solubility: Soluble in ethanol, acetone, ethyl acetate and other organic solvents, slightly soluble in propylene glycol, insoluble in water and glycerol.
• Density: 0.916 g/mL at 25 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances